Cas no 25320-59-6 (Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside)

Chloro 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranoside is a protected glycosyl donor widely used in carbohydrate chemistry for stereoselective glycosylation reactions. The tetra-O-benzyl protection ensures stability and selectivity, while the chloro leaving group enhances reactivity in glycosidic bond formation. This compound is particularly valuable for synthesizing complex oligosaccharides and glycoconjugates due to its high anomeric reactivity and compatibility with various promoters, such as silver or Lewis acid catalysts. Its crystalline form facilitates handling and storage, making it a reliable intermediate in synthetic pathways. The product is favored for its consistent performance in constructing α-linked glycosides, a critical feature in medicinal and biochemical applications.

Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside structure

25320-59-6 structure

Product Name:Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside

CAS No:25320-59-6

MF:C₃₄H₃₅ClO₅

MW:559.091709375381

CID:241678

PubChem ID:10864637

Update Time:2025-06-08

Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

- Chloro 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranoside
- 2,3,4,6-TETRA-O-BENZYL-A-D-GLUCOPYRANOSYL CHLORIDE
- a-D-Glucopyranosyl chloride,2,3,4,6-tetrakis-O-(phenylmethyl)-
- 2,3,4,5-tetra-O-benzoyl-D-arabinononitrile
- Tetra-O-benzoyl-D-arabinonitril
- tetra-O-benzoyl-D-arabinonitrile
- Tetra-O-benzoyl-D-arabonitril
- tetra-O-benzyl glucopyranosyl chloride
- tetra-O-benzylglucosyl chloride
- 2,3,4,6-tetra-O-benzyl-alpha-D-glucopyranosylchloride
- Chloro 2,3,4,6-Tetra-O-benzyl- alpha -D-glucopyranoside
- 2,3,4,6-tetra-O-benzyl-alpha-D-glucopyranosyl chloride
- 25320-59-6
- 2,3,4,6,-tetra-o-benzyl-alpha-d-glucopyranosylchloride
- (2R,3R,4S,5R,6R)-2-chloro-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxane
- Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside
- Chloro 2,3,4,6-Tetra-O-benzyl-alpha-D-glucopyranoside
- PCQHHGZMQLZGQM-RUOAZZEASA-N
- SCHEMBL4930491
- 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranosylchloride
- Chloro 2,3,4,6-Tetra-O-benzyl-?-D-glucopyranoside
- 2,3,4,6-Tetrakis-O-(phenylmethyl)-?-D-glucopyranosyl Chloride;
- Inchi： 1S/C34H35ClO5/c35-34-33(39-24-29-19-11-4-12-20-29)32(38-23-28-17-9-3-10-18-28)31(37-22-27-15-7-2-8-16-27)30(40-34)25-36-21-26-13-5-1-6-14-26/h1-20,30-34H,21-25H2/t30-,31-,32+,33-,34+/m1/s1
- InChI Key： PCQHHGZMQLZGQM-RUOAZZEASA-N
- SMILES： Cl[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COCC2C=CC=CC=2)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

Exact Mass: 558.21700
Monoisotopic Mass: 558.2173019g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 40
Rotatable Bond Count: 13
Complexity: 669
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.3
Topological Polar Surface Area: 46.2Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 663.3±55.0 °C at 760 mmHg
Flash Point: 171.5±31.6 °C
Refractive Index: 1.612
Stability/Shelf Life: Moisture and Temperature Sensitive
PSA: 46.15000
LogP: 6.92310
Vapor Pressure: 0.0±1.9 mmHg at 25°C

Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C386000-100mg	Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside	25320-59-6	100mg	$110.00	2023-05-18
TRC	C386000-500mg	Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside	25320-59-6	500mg	$ 196.00	2023-09-08
TRC	C386000-1g	Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside	25320-59-6	1g	$397.00	2023-05-18
TRC	C386000-2g	Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside	25320-59-6	2g	$603.00	2023-05-18
TRC	C386000-5g	Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside	25320-59-6	5g	$ 1185.00	2023-09-08
TRC	C386000-10g	Chloro 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranoside	25320-59-6	10g	$1923.00	2023-05-18
Biosynth	MT04695-50 mg	2,3,4,6-Tetra-O-benzyl-a-D-glucopyranosyl chloride	25320-59-6	50mg	$82.58	2023-01-03
Biosynth	MT04695-100 mg	2,3,4,6-Tetra-O-benzyl-a-D-glucopyranosyl chloride	25320-59-6	100MG	$127.05	2023-01-03
Biosynth	MT04695-250 mg	2,3,4,6-Tetra-O-benzyl-a-D-glucopyranosyl chloride	25320-59-6	250MG	$254.10	2023-01-03
Biosynth	MT04695-500 mg	2,3,4,6-Tetra-O-benzyl-a-D-glucopyranosyl chloride	25320-59-6	500MG	$406.56	2023-01-03